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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitroaniline

Cat. No.: B1587157

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 2,3-Dichloro-6-nitroaniline, ensuring the well-being of laboratory personnel and
compliance with environmental regulations. The following information is intended for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Property Value Reference
Molecular Formula C6H4CI2N202 [1]
Molecular Weight 207.01 g/mol [1]
Appearance Yellow Solid [2]
Melting Point 101 -103°C [2]

Hazard ldentification and Classification
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Hazard Class Category GHS Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Hazardous to the aquatic ) H411: Toxic to aquatic life with

i Chronic 2 .
environment, long-term long lasting effects

This data is aggregated from multiple sources and may vary slightly between suppliers.[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The level of PPE may be
adjusted based on the specific laboratory risk assessment.
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Protection Level Equipment Standard

Safety glasses with side-
EN 166 (EU) or NIOSH (US)

Eye Protection shields or tightly fitting safet
Y i J y approved.[3][4]

goggles.

Chemical-resistant gloves
(e.g., Nitrile rubber). Gloves EU Directive 89/686/EEC and
must be inspected before use the standard EN 374.[4]

Hand Protection

and disposed of properly after.

A complete suit protecting

] against chemicals, or a lab EN 14605 or EN 13034 for
Body Protection ] ] ) )
coat/chemical-resistant apron. chemical suits.[6]
[31[5]

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator. For higher-
level protection, use
Respiratory Protection OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridges.[3] Work should be
conducted in a well-ventilated

NIOSH (US) or CEN (EU)

approved respirators.[3]

area or under a fume hood.[5]

Experimental Protocols: Handling and Storage

Safe Handling Procedures:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[2][7] All personnel must be trained on the hazards and safe handling procedures
for 2,3-Dichloro-6-nitroaniline.

» Engineering Controls: All work with this substance should be performed in a well-ventilated
area, preferably within a chemical fume hood to avoid the formation and inhalation of dust
and aerosols.[3][8]
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Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table
above.

Weighing and Transferring: When weighing or transferring the solid material, do so carefully
to minimize dust generation. Use non-sparking tools.[4]

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday.[3] Do not eat, drink, or smoke in the laboratory.[2][8]

Contaminated Clothing: Immediately remove and launder any contaminated clothing before
reuse.[2][8]

Storage:

Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[4][8]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[7]

The storage area should be locked up or accessible only to qualified or authorized
personnel.[8]

Spill and Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[4]
Ventilate: Ensure adequate ventilation.[4]
Containment: Prevent the spill from entering drains or waterways.[3][4]

Cleanup: For solid spills, carefully sweep or shovel the material into a suitable, closed
container for disposal, avoiding dust creation.[3] For liquid spills, absorb with an inert
material (e.g., vermiculite, dry sand) and place in a sealed container for disposal.[5]
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» Decontamination: Clean the spill area thoroughly.
First Aid Measures:

o General Advice: In case of exposure, consult a physician and show them the safety data
sheet.[3]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Consult a physician.[4]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do. Continue rinsing and consult a physician.[2][4]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a physician or Poison Control Center immediately.[4]

Disposal Plan

Improper disposal of 2,3-Dichloro-6-nitroaniline is strictly prohibited due to its toxicity to
aquatic life.[4][5]

» Waste Identification: All materials contaminated with 2,3-Dichloro-6-nitroaniline, including
the chemical itself, used gloves, absorbent materials, and empty containers, must be
classified as hazardous waste.[5]

o Containerization: Collect waste in a designated, compatible, and properly labeled container.
The label must include the words "HAZARDOUS WASTE" and the chemical name.[9] Keep
the container tightly closed except when adding waste.[9]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,
acetone, methanol). The rinsate must be collected and disposed of as hazardous waste.
After triple-rinsing, the container can be disposed of as non-hazardous waste, but the label
should be defaced.[5]
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o Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed professional hazardous waste disposal company to arrange for
pickup and disposal.[3][5] Do not mix with other waste streams.[9]

Workflow for Handling 2,3-Dichloro-6-nitroaniline
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Start:
Review SDS and Procedures

Y

Preparation:
- Verify fume hood function
- Prepare spill kit
- Confirm emergency shower/eyewash access

\4

Don Personal Protective Equipment (PPE):
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat/Apron
- Respirator (if needed)

Handling in Fume Hood:
- Weighing and Transferring
- Solution Preparation

Post-Handling Procedures:
- Decontaminate work area
- Doff PPE correctly

Spill Response Protocol:
- Evacuate
- Contain
- Clean up
- Dispose of contaminated materials

Waste Management:
- Segregate hazardous waste
- Label container correctly
- Store in Satellite Accumulation Area

Personal Hygiene:
Wash hands thoroughly

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,3-Dichloro-6-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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